Cas no 889942-37-4 (Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 889942-37-4
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 714310
• PubChem ID: 44890873
• Update Time: 2025-04-19

Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[4-hydroxy-2-(hydroxymethyl)butyl]-, 1,1-dimethylethyl ester (9CI)
• N-BOC-2-AMINOMETHYL-BUTANE-1,4-DIOL
• tert-butyl N-[4-hydroxy-2-(hydroxymethyl)butyl]carbamate
• tert-Butyl (4-hydroxy-2-(hydroxymethyl)butyl)carbamate
• DTXSID40661371
• 889942-37-4
• tert-Butyl [4-hydroxy-2-(hydroxymethyl)butyl]carbamate

• Inchi： 1S/C10H21NO4/c1-10(2,3)15-9(14)11-6-8(7-13)4-5-12/h8,12-13H,4-7H2,1-3H3,(H,11,14)
• InChI Key： KOCCEKCOHNJSHL-UHFFFAOYSA-N
• SMILES： O(C(NCC(CO)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.14700
• Monoisotopic Mass: 219.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.79000
• LogP: 0.89290